Cas no 1883252-36-5 (N-(thiolan-3-yl)hexa-2,4-dienamide)

• Product Name: N-(thiolan-3-yl)hexa-2,4-dienamide
• CAS No: 1883252-36-5
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5617080
• PubChem ID: 133667479
• Update Time: 2025-08-05

N-(thiolan-3-yl)hexa-2,4-dienamide Chemical and Physical Properties

Names and Identifiers

• N-(thiolan-3-yl)hexa-2,4-dienamide
• EN300-2891720
• 1883252-36-5

• Inchi： 1S/C10H15NOS/c1-2-3-4-5-10(12)11-9-6-7-13-8-9/h2-5,9H,6-8H2,1H3,(H,11,12)/b3-2+,5-4+
• InChI Key： JCSGENGJABCPRV-MQQKCMAXSA-N
• SMILES： S1CCC(C1)NC(/C=C/C=C/C)=O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Additional information on N-(thiolan-3-yl)hexa-2,4-dienamide

N-(Thiolan-3-Yl)Hexa-2,4-Dienamide: A Comprehensive Overview

The compound with CAS No. 1883252-36-5, known as N-(thiolan-3-yl)hexa-2,4-dienamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiolane ring with a hexa-2,4-dienamide moiety. The thiolane ring, also known as tetrahydrothiophene, is a five-membered saturated heterocycle containing one sulfur atom and four carbon atoms. The presence of this ring introduces interesting electronic and structural properties to the molecule.

The hexa-2,4-dienamide portion of the molecule is an unsaturated amide with conjugated double bonds. This feature not only enhances the molecule's stability but also contributes to its potential applications in various chemical and biological systems. Recent studies have highlighted the importance of conjugated systems in organic electronics and drug delivery systems, making this compound a promising candidate for further exploration.

One of the key areas of research involving N-(thiolan-3-yl)hexa-2,4-dienamide is its role in polymer chemistry. Scientists have investigated its ability to act as a building block for constructing advanced polymers with tailored properties. For instance, the compound's thiolane ring can participate in sulfur-based polymerization reactions, leading to materials with enhanced mechanical strength and thermal stability.

In addition to its polymerization potential, this compound has shown promise in the field of drug delivery. The conjugated system within the molecule allows for controlled release mechanisms when incorporated into drug carriers. Researchers have demonstrated that N-(thiolan-3-yl)hexa-2,4-dienamide-based materials can encapsulate therapeutic agents and release them at a predetermined rate under specific conditions.

Another intriguing aspect of this compound is its electronic properties. The combination of the thiolane ring and the hexa-dienamide group creates a molecule with unique optical and electronic characteristics. These properties make it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to simulate the behavior of N-(thiolan-3-Yl)hexa-2,4-dienamide at the molecular level. These simulations have provided valuable insights into its electronic structure and reactivity, paving the way for further experimental studies.

In conclusion, CAS No. 1883252-36-5 or N-(thiolan - 3 - yl) hexa - 2 , 4 - dienamide represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an exciting subject for ongoing research in materials science, polymer chemistry, and drug delivery systems.